Cas no 333313-78-3 (4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol)

4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol structure

333313-78-3 structure

Product Name:4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol

CAS No:333313-78-3

MF:C₁₀H₁₁N₃S

MW:205.279440164566

MDL:MFCD02228635

CID:301812

PubChem ID:846581

Update Time:2025-04-19

4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(3-methylphenyl)-
- 4-methyl-3-(3-methylphenyl)-1H-1,2,4-triazole-5-thione
- 4-Methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
- 4-Methyl-5-m-tolyl-2,4-dihydro-[1,2,4]triazole-3-thione
- 4-methyl-5-(3-methylphenyl)-1,2,4-triazole-3-thiol
- 4-Methyl-5-m-tolyl-4H-[1,2,4]triazole-3-thiol
- AC1LHZS3
- Ambcb7681200
- CTK6C1013
- SBB009419
- MLS000719174
- DTXSID70357179
- VU0049629-1
- AG-690/40698566
- HMS2729N23
- CS-0307798
- SMR000291442
- BB 0217262
- 333313-78-3
- MFCD02228635
- AT31262
- AKOS000348078
- CHEMBL1441551
- AKOS000100174
- Z56960289
- 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl hydrosulfide
- EN300-07683
- JS-2645
- 4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
- MDL： MFCD02228635
- Inchi： 1S/C10H11N3S/c1-7-4-3-5-8(6-7)9-11-12-10(14)13(9)2/h3-6H,1-2H3,(H,12,14)
- InChI Key： AGSMLYNSNAEUPT-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC=C(C)C=2)N1C

Computed Properties

Exact Mass: 205.06700
Monoisotopic Mass: 205.06736854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 59.7Å²

Experimental Properties

PSA: 69.51000
LogP: 2.07920

4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M357790-100mg	4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol	333313-78-3		100mg	$ 50.00	2022-06-03
TRC	M357790-500mg	4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol	333313-78-3		500mg	$ 185.00	2022-06-03
TRC	M357790-1g	4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol	333313-78-3		1g	$ 275.00	2022-06-03
Fluorochem	039072-1g	4-Methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol	333313-78-3	95%	1g	￡123.00	2022-03-01
Fluorochem	039072-10g	4-Methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol	333313-78-3	95%	10g	￡375.00	2022-03-01
Chemenu	CM114606-1g	4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol	333313-78-3	95%	1g	$***	2023-05-30
Chemenu	CM114606-5g	4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol	333313-78-3	95%	5g	$***	2023-05-30
eNovation Chemicals LLC	Y1234464-1g	4-METHYL-5-(3-METHYLPHENYL)-1,2,4-TRIAZOLE-3-THIOL	333313-78-3	95%	1g	$185	2024-06-06
eNovation Chemicals LLC	Y1234464-5g	4-METHYL-5-(3-METHYLPHENYL)-1,2,4-TRIAZOLE-3-THIOL	333313-78-3	95%	5g	$650	2024-06-06
abcr	AB214012-1 g	4-Methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol; 95%	333313-78-3		1 g	€230.10	2023-07-20

4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited

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(CAS:333313-78-3)4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol

Order Number:A1155057

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:26

Price ($):347.0

Email:sales@amadischem.com

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